Cas no 1251020-77-5 (5-Oxa-2,8-diazaspiro[3.6]decane-2-carboxylic acid, 1,1-dimethylethyl ester )

• Product Name: 5-Oxa-2,8-diazaspiro[3.6]decane-2-carboxylic acid, 1,1-dimethylethyl ester
• CAS No: 1251020-77-5
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• CID: 5250663
• Update Time: 2025-06-12

5-Oxa-2,8-diazaspiro[3.6]decane-2-carboxylic acid, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl 5-oxa-2,8-diazaspiro[3.6]decane-2-carboxylate (ACI)
• 5-Oxa-2,8-diazaspiro[3.6]decane-2-carboxylic acid, 1,1-dimethylethyl ester

• Inchi： 1S/C12H22N2O3/c1-11(2,3)17-10(15)14-8-12(9-14)4-5-13-6-7-16-12/h13H,4-9H2,1-3H3
• InChI Key： SWGMFWIHIBFEBO-UHFFFAOYSA-N
• SMILES： O=C(N1CC2(CCNCCO2)C1)OC(C)(C)C

Additional information on 5-Oxa-2,8-diazaspiro[3.6]decane-2-carboxylic acid, 1,1-dimethylethyl ester

Comprehensive Overview of 5-Oxa-2,8-diazaspiro[3.6]decane-2-carboxylic acid, 1,1-dimethylethyl ester (CAS No. 1251020-77-5)

The compound 5-Oxa-2,8-diazaspiro[3.6]decane-2-carboxylic acid, 1,1-dimethylethyl ester (CAS No. 1251020-77-5) is a spirocyclic derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the spiro[3.6]decane core and ester functionality, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its versatility in drug discovery, particularly in the development of kinase inhibitors and GPCR modulators, which are hot topics in modern medicinal chemistry.

In recent years, the demand for spirocyclic compounds has surged, driven by their ability to mimic natural product scaffolds and enhance drug-like properties. The 5-Oxa-2,8-diazaspiro[3.6]decane framework, in particular, offers a rigid yet flexible structure that can improve binding affinity and selectivity. This aligns with the growing trend of fragment-based drug design (FBDD), where small, well-defined molecular fragments are used to build potent therapeutics. The tert-butyl ester group in this compound further enhances its stability, making it suitable for high-throughput screening (HTS) and combinatorial chemistry.

From a synthetic perspective, CAS No. 1251020-77-5 is often utilized as a building block for constructing complex heterocycles. Its spirocyclic nature reduces conformational entropy, a key factor in optimizing drug-target interactions. This property is especially relevant in the context of proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation. The compound's compatibility with cross-coupling reactions and catalytic hydrogenation further broadens its applicability in organic synthesis.

Environmental and regulatory considerations are also critical when discussing 5-Oxa-2,8-diazaspiro[3.6]decane-2-carboxylic acid, 1,1-dimethylethyl ester. Unlike many traditional intermediates, this compound exhibits favorable green chemistry metrics, such as low toxicity and biodegradability. This aligns with the pharmaceutical industry's shift toward sustainable synthesis, a topic frequently searched by professionals seeking eco-friendly alternatives. Additionally, its stability under ambient conditions makes it a practical choice for scale-up processes in industrial settings.

In summary, 5-Oxa-2,8-diazaspiro[3.6]decane-2-carboxylic acid, 1,1-dimethylethyl ester (CAS No. 1251020-77-5) represents a multifaceted tool for researchers exploring drug discovery, agrochemical development, and material science. Its structural uniqueness, synthetic versatility, and alignment with contemporary trends like sustainability and targeted therapy ensure its continued relevance in scientific innovation.